Cas no 345965-18-6 (Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester)
345965-18-6 structure
Product Name:Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
CAS No:345965-18-6
MF:C16H15BrO2
MW:319.193104028702
CID:1463341
Update Time:2024-08-23
Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
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- Inchi: 1S/C16H15BrO2/c1-2-13-10-14(17)8-9-15(13)16(18)19-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: URAOANIJEFDBLH-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1CC
Computed Properties
- Exact Mass: 318.02555
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 418.4±33.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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